1-(4-Amino-5-bromopyrrolo[2,1-f][1,2,4]triazin-7-yl)ethanone

• CAS No.: 939968-15-7
• Molecular Formula: C8H7BrN4O
• Molecular Weight: 255.07 g/mol
• IUPAC Name: 1-(4-amino-5-bromopyrrolo[2,1-f][1,2,4]triazin-7-yl)ethanone
• InChI: InChI=1S/C8H7BrN4O/c1-4(14)6-2-5(9)7-8(10)11-3-12-13(6)7/h2-3H,1H3,(H2,10,11,12)
• InChI Key: OTZMCWUBEBSSHI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C2N1N=CN=C2N)Br

Description

1-(4-Amino-5-bromopyrrolo[2,1-f][1,2,4]triazin-7-yl)ethanone is a useful research compound. Its molecular formula is C8H7BrN4O and its molecular weight is 255.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cooled (0° C.) solution of 1-(4-aminopyrrolo[2,1-f][1,2,4]triazin-7-yl)ethanone (262.0 mg, 1.49 mmol) in DMF (21 mL) was added 1,3-dibromo-5,5-dimethylhydantoin (212.6 mg, 0.74 mmol). The mixture was stirred for 80 min and then quenched by addition of saturated aqueous sodium sulphite (10 mL) and water (60 mL). The mixture was allowed to warm to rt and the precipitate was collected by filtration. The solid was air-dried to yield 360.0 mg (95%) of the title compound. 1H-NMR (DMSO-d6) δ 9.49 (bs, 1H), 8.49 (bs, 1H), 8.12 (s, 1H), 7.64 (s, 1H), 2.56 (s, 3H); MS [M+H]+=255.3; LCMS RT=1.96 min.